Cas no 663616-39-5 (1H-Pyrazole-1-acetic acid, 5-amino-3-(4-methoxyphenyl)-)

1H-Pyrazole-1-acetic acid, 5-amino-3-(4-methoxyphenyl)- structure
663616-39-5 structure
Product Name:1H-Pyrazole-1-acetic acid, 5-amino-3-(4-methoxyphenyl)-
CAS No:663616-39-5
MF:C12H13N3O3
MW:247.249922513962
CID:1708831
Update Time:2024-08-31

1H-Pyrazole-1-acetic acid, 5-amino-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-acetic acid, 5-amino-3-(4-methoxyphenyl)-
    • Inchi: 1S/C12H13N3O3/c1-18-9-4-2-8(3-5-9)10-6-11(13)15(14-10)7-12(16)17/h2-6H,7,13H2,1H3,(H,16,17)
    • InChI Key: FNPTWGWSVIIBQU-UHFFFAOYSA-N
    • SMILES: N1(CC(O)=O)C(N)=CC(C2=CC=C(OC)C=C2)=N1

Computed Properties

  • Exact Mass: 247.09579

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Predicted)
  • Boiling Point: 526.1±50.0 °C(Predicted)
  • PSA: 90.37
  • pka: 2.45±0.10(Predicted)
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